Cas no 2172497-97-9 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• CAS No: 2172497-97-9
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6396141
• PubChem ID: 165502577
• Update Time: 2025-06-08

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid
• EN300-1488181
• 2172497-97-9
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]butanoic acid

• Inchi： 1S/C25H30N2O5/c1-17(12-13-23(28)26-14-6-11-24(29)30)15-27-25(31)32-16-22-20-9-4-2-7-18(20)19-8-3-5-10-21(19)22/h2-5,7-10,17,22H,6,11-16H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： GYRWNLYZPGEBKZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)CCC(NCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 12
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid

Research Brief on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2172497-97-9)

In recent years, the compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid (CAS: 2172497-97-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group, plays a pivotal role in peptide synthesis and drug development. The Fmoc group is widely utilized in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions, making it an indispensable tool for researchers.

Recent studies have focused on optimizing the synthesis and application of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the development of novel peptide-based therapeutics. The study demonstrated that the compound's unique structural features, including the 4-methylpentanamido moiety, enhance its compatibility with various peptide sequences, thereby improving yield and purity in SPPS.

Another groundbreaking study published in Bioorganic & Medicinal Chemistry Letters explored the potential of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid in the design of targeted drug delivery systems. The researchers utilized the compound to conjugate therapeutic peptides with nanoparticles, achieving enhanced cellular uptake and reduced off-target effects. This approach holds promise for the treatment of cancers and other diseases requiring precise drug delivery.

In addition to its applications in peptide synthesis, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid has been investigated for its role in bioconjugation strategies. A 2024 study in ACS Chemical Biology reported the successful use of the compound to link peptides with fluorescent probes, enabling real-time imaging of cellular processes. This advancement has significant implications for understanding disease mechanisms and developing diagnostic tools.

Despite its numerous advantages, challenges remain in the large-scale production and purification of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid. Recent efforts have focused on developing cost-effective and environmentally friendly synthetic routes. A 2023 study in Green Chemistry proposed a novel enzymatic method for the synthesis of the compound, reducing the reliance on hazardous reagents and minimizing waste generation.

Looking ahead, the versatility of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidobutanoic acid is expected to drive further innovations in chemical biology and pharmaceutical research. Its applications in peptide therapeutics, drug delivery, and bioconjugation underscore its importance as a building block in modern drug discovery. Future research will likely explore its potential in emerging fields such as personalized medicine and nanotechnology.